Cas no 108021-63-2 ([Adipoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethylammoniumchloride] (6CI,7CI))

• Product Name: [Adipoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethylammoniumchloride] (6CI,7CI)
• CAS No: 108021-63-2
• MF: C₃₂H₅₀Cl₄N₄O₂
• MW: 664.577004909515
• CID: 185382
• PubChem ID: 60201
• Update Time: 2025-04-19

[Adipoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethylammoniumchloride] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• [Adipoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethylammoniumchloride] (6CI,7CI)
• (2-chlorophenyl)methyl-[2-[[6-[2-[(2-chlorophenyl)methyl-diethylazaniumyl]ethylamino]-6-oxohexanoyl]amino]ethyl]-diethylazanium,dichloride
• (2-chlorophenyl)methyl-[2-[5-[2-[(2-chlorophenyl)methyl-diethyl-ammonio]ethylcarbamoyl]pentanoylamino]ethyl]-diethyl-azanium dichloride
• (Adipoylbis(iminoethylene))bis((o-chlorobenzyl)diethylammonium chloride)
• 2,2'-[(1,6-dioxohexane-1,6-diyl)diimino]bis[N-(2-chlorobenzyl)-N,N-diethylethanaminium] dichloride
• Ammonium, (adipoylbis(iminoethylene))bis((o-chlorobenzyl)diethyl-, dichloride
• 108021-63-2

• Inchi： 1S/C32H48Cl2N4O2.2ClH/c1-5-37(6-2,25-27-15-9-11-17-29(27)33)23-21-35-31(39)19-13-14-20-32(40)36-22-24-38(7-3,8-4)26-28-16-10-12-18-30(28)34;;/h9-12,15-18H,5-8,13-14,19-26H2,1-4H3;2*1H
• InChI Key： VLXXXAUOLQZPNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[N+](CC)(CC)CCNC(CCCCC(NCC[N+](CC)(CC)CC1C=CC=CC=1Cl)=O)=O.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 611.8778
• Monoisotopic Mass: 662.268788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 19
• Complexity: 670
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 62.34